Cas no 58569-23-6 (Benzenesulfonic acid,[[4-[(4-amino-3-methylphenyl)[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]methyl]phenyl]amino]-)

Benzenesulfonic acid,[[4-[(4-amino-3-methylphenyl)[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]methyl]phenyl]amino]- structure
58569-23-6 structure
Product Name:Benzenesulfonic acid,[[4-[(4-amino-3-methylphenyl)[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]methyl]phenyl]amino]-
CAS No:58569-23-6
MF:C32H27N3O3S
MW:533.64008641243
CID:368885
PubChem ID:162861
Update Time:2025-04-19

Benzenesulfonic acid,[[4-[(4-amino-3-methylphenyl)[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]methyl]phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,[[4-[(4-amino-3-methylphenyl)[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]methyl]phenyl]amino]-
    • [[4-[(4-amino-m-tolyl)[4-(phenylimino)cyclohexa-2,5-dien-1-ylidene]methyl]phenyl]amino]benzenesulphonic acid
    • 2-[(4-{(4-Amino-3-methylphenyl)[4-(phenylimino)-2,5-cyclohexadien -1-ylidene]methyl}phenyl)amino]benzenesulfonic acid
    • 2-[[4-[(4-amino-3-methyl-phenyl)-(4-phenylimino-1-cyclohexa-2,5-dienylidene)methyl]phenyl]amino]benzenesulfonic acid
    • 2-{[(1Z,4Z)-4-{(4-amino-3-methylphenyl)[4-(phenylamino)phenyl]methylidene}cyclohexa-2,5-dien-1-ylidene]amino}benzenesulfonic acid
    • Benzenesulfonic acid, ((4-((4-amino-3-methylphenyl)(4-(phenylimino)-2,5-cyclohexadien-1-ylidene)methyl)phenyl)amino)-
    • C.I. Pigment Blue 19
    • 2-(4-{(4-amino-3-methylphenyl)[4-(phenylimino)cyclohexa-2,5-dien-1-ylidene]methyl}anilino)benzene-1-sulfonic acid
    • BENZENESULFONIC ACID, ((4-((4-AMINO-3-METHYLPHENYL)(4- (PHENYLIMINO)-2,5-CYCLOHEXADIEN-1- YLIDENE)METHYL)PHENYL)AMINO)-
    • 58569-23-6
    • 2-[[4-[(4-amino-3-methylphenyl)-(4-anilinophenyl)methylidene]cyclohexa-2,5-dien-1-ylidene]amino]benzenesulfonic acid
    • alkali blue 4B free acid
    • 2-({4-[(4-Amino-3-methylphenyl)(4-anilinophenyl)methylidene]cyclohexa-2,5-dien-1-ylidene}amino)benzene-1-sulfonic acid
    • 3T6BPJ1F34
    • CHEBI:90532
    • ((4-((4-Amino-m-tolyl)(4-(phenylimino)cyclohexa-2,5-dien-1-ylidene)methyl)phenyl)amino)benzenesulphonic acid
    • SCHEMBL5411437
    • ((4-((4-AMINO-M-TOLYL)(4-(PHENYLIMINO)CYCLOHEXA-2,5-DIEN-1- YLIDENE)METHYL)PHENYL)AMINO)BENZENESULPHONIC ACID
    • 2-((4-((E)-(4-amino-3-methylphenyl)((E)-4-(phenylimino)cyclohexa-2,5-dien-1-ylidene)methyl)phenyl)amino)benzenesulfonic acid
    • Q27162599
    • UNII-3T6BPJ1F34
    • NS00021229
    • DTXSID4069268
    • EINECS 261-334-2
    • alkali blue 4B (acid from)
    • DTXSID90866697
    • Alkali Blue G
    • Inchi: 1S/C32H27N3O3S/c1-22-21-25(15-20-29(22)33)32(23-11-16-27(17-12-23)34-26-7-3-2-4-8-26)24-13-18-28(19-14-24)35-30-9-5-6-10-31(30)39(36,37)38/h2-21,34H,33H2,1H3,(H,36,37,38)/b32-24-,35-28-
    • InChI Key: HKAGEPARHQTMCZ-JKDKUUISSA-N
    • SMILES: S(C1C=CC=CC=1N=C1C=CC(C=C1)=C(C1C=CC(=CC=1)NC1C=CC=CC=1)C1C=CC(=C(C)C=1)N)(=O)(=O)O |c:15,t:8|

Computed Properties

  • Exact Mass: 533.17751
  • Monoisotopic Mass: 533.177312
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 6
  • Complexity: 1040
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113
  • XLogP3: 6.4

Experimental Properties

  • Density: 1.24
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.649
  • PSA: 104.78
  • LogP: 9.00310
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